Cas no 14500-23-3 (1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-)

• Product Name: 1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-
• CAS No: 14500-23-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 167450
• PubChem ID: 84480
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-
• Bicarbamimide, N-methyl-2-phenyl-
• 4-Methyl-1-phenylurazole
• SCHEMBL264035
• 1,2,4-Triazolidine-3,5-dione, 4-methyl-1-phenyl-
• 4-methyl-1-phenyl urazole
• DTXSID90162868
• 14500-23-3
• 4-Methyl-1-phenyl-1,2,4-triazolidine-3,5-dione
• XVVORNVNYKBZKT-UHFFFAOYSA-N
• 1-Phenyl-4-methylurazole

• Inchi： 1S/C9H9N3O2/c1-11-8(13)10-12(9(11)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,13)
• InChI Key： XVVORNVNYKBZKT-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.327
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.597
• PSA: 52.65